Cas no 53553-15-4 (methyl 3-amino-2-chlorobenzoate Hydrochloride)

• Product Name: methyl 3-amino-2-chlorobenzoate Hydrochloride
• CAS No: 53553-15-4
• MF: C₈H₉Cl₂NO₂
• MW: 222.068560361862
• MDL: MFCD28954412
• CID: 1583870
• PubChem ID: 20506122
• Update Time: 2025-04-21

methyl 3-amino-2-chlorobenzoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2-chloro-, methyl ester, hydrochloride
• methyl 3-amino-2-chlorobenzoate;hydrochloride
• EN300-221225
• methyl3-amino-2-chlorobenzoatehydrochloride
• 53553-15-4
• Z2205958813
• methyl 3-amino-2-chlorobenzoate hydrochloride
• SCHEMBL11177172
• methyl 3-amino-2-chlorobenzoate Hydrochloride

• MDL： MFCD28954412
• Inchi： 1S/C8H8ClNO2.ClH/c1-12-8(11)5-3-2-4-6(10)7(5)9;/h2-4H,10H2,1H3;1H
• InChI Key： QTECUMBUQUXCIO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)OC)N.Cl

Computed Properties

• Exact Mass: 221.00117
• Monoisotopic Mass: 221.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32